Cas no 2107980-42-5 (3-(1H-indazol-3-yl)-1,2-oxazole-5-carboxylic acid)

• Product Name: 3-(1H-indazol-3-yl)-1,2-oxazole-5-carboxylic acid
• CAS No: 2107980-42-5
• MF: C₁₁H₇N₃O₃
• MW: 229.191581964493
• CID: 6239882
• PubChem ID: 165833549
• Update Time: 2025-05-24

3-(1H-indazol-3-yl)-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1H-indazol-3-yl)-1,2-oxazole-5-carboxylic acid
• 2107980-42-5
• EN300-1802767

• Inchi： 1S/C11H7N3O3/c15-11(16)9-5-8(14-17-9)10-6-3-1-2-4-7(6)12-13-10/h1-5H,(H,12,13)(H,15,16)
• InChI Key： IPIAEBDWFYNILY-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CC(C2C3C=CC=CC=3NN=2)=N1

Computed Properties

• Exact Mass: 229.04874109g/mol
• Monoisotopic Mass: 229.04874109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 92Ų

Additional information on 3-(1H-indazol-3-yl)-1,2-oxazole-5-carboxylic acid

Comprehensive Overview of 3-(1H-indazol-3-yl)-1,2-oxazole-5-carboxylic acid (CAS No. 2107980-42-5)

3-(1H-indazol-3-yl)-1,2-oxazole-5-carboxylic acid (CAS No. 2107980-42-5) is a heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This compound combines the indazole and oxazole moieties, which are known for their biological activity, making it a promising candidate for drug discovery and development.

The molecular structure of 3-(1H-indazol-3-yl)-1,2-oxazole-5-carboxylic acid features a carboxylic acid functional group, which enhances its solubility and reactivity, facilitating its use in various synthetic pathways. Researchers are particularly interested in its potential as a kinase inhibitor, given the growing demand for targeted therapies in oncology and inflammatory diseases. The compound's ability to modulate key signaling pathways has made it a subject of intense study in preclinical research.

In recent years, the search for novel small-molecule therapeutics has driven interest in compounds like 3-(1H-indazol-3-yl)-1,2-oxazole-5-carboxylic acid. Its structural similarity to known bioactive molecules has led to investigations into its efficacy against diseases such as cancer, autoimmune disorders, and metabolic syndromes. The rise of precision medicine and personalized treatment approaches has further highlighted the importance of such compounds in modern pharmacology.

From a synthetic chemistry perspective, the preparation of 3-(1H-indazol-3-yl)-1,2-oxazole-5-carboxylic acid involves multi-step reactions, often utilizing cross-coupling and cyclization techniques. Its stability under physiological conditions and compatibility with common drug formulation methods make it a versatile intermediate in medicinal chemistry. Researchers are also exploring its potential as a probe molecule in biochemical assays to study protein-ligand interactions.

The compound's relevance extends to the field of computational drug design, where in silico modeling and molecular docking studies are employed to predict its binding affinity with target proteins. This approach aligns with the increasing use of artificial intelligence in drug discovery, a trending topic in both academic and industrial research. The integration of machine learning algorithms to optimize the compound's pharmacokinetic properties is another area of active investigation.

As the demand for innovative therapeutics continues to grow, 3-(1H-indazol-3-yl)-1,2-oxazole-5-carboxylic acid remains a compound of high interest. Its potential applications span across multiple therapeutic areas, including oncology, immunology, and infectious diseases. Future research may focus on optimizing its bioavailability and reducing off-target effects to enhance its clinical utility.

In conclusion, 3-(1H-indazol-3-yl)-1,2-oxazole-5-carboxylic acid (CAS No. 2107980-42-5) represents a compelling example of how heterocyclic chemistry contributes to advancing drug discovery. Its multifaceted applications and alignment with current research trends underscore its importance in the development of next-generation therapeutics.